Cas no 82129-61-1 (2,4-Pentanedione, 1-(3-bromophenyl)-)

• Product Name: 2,4-Pentanedione, 1-(3-bromophenyl)-
• CAS No: 82129-61-1
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 697832
• PubChem ID: 13201807
• Update Time: 2025-04-19

2,4-Pentanedione, 1-(3-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 1-(3-bromophenyl)-
• 1-(3-bromophenyl)pentane-2,4-dione
• SCHEMBL11268668
• MTABIMKUEAPOHA-UHFFFAOYSA-N
• DTXSID50527035
• 82129-61-1
• 1-(3-bromophenyl)-2,4-pentanedione

• Inchi： 1S/C11H11BrO2/c1-8(13)5-11(14)7-9-3-2-4-10(12)6-9/h2-4,6H,5,7H2,1H3
• InChI Key： MTABIMKUEAPOHA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC(CC(C)=O)=O

Computed Properties

• Exact Mass: 253.99424g/mol
• Monoisotopic Mass: 253.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.1Ų